Cas no 428847-06-7 (4-{[(4-Fluorophenyl)methylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-{[(4-Fluorophenyl)methylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 428847-06-7
• MF: C₁₀H₉FN₄S
• MW: 236.268663167953
• CID: 2669919
• Update Time: 2023-08-06

4-{[(4-Fluorophenyl)methylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-[(4-FLUOROPHENYL)METHYLIDENEAMINO]-5-METHYL-2H-1,2,4-TRIAZOLE-3(4H)-THIONE
• 4-{[(4-fluorophenyl)methylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol
• Z49862350
• 4-{[(4-Fluorophenyl)methylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C10H9FN4S/c1-7-13-14-10(16)15(7)12-6-8-2-4-9(11)5-3-8/h2-6H,1H3,(H,14,16)
• InChI Key： MZWDAEVXPZRJTQ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1N=CC1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 334
• Topological Polar Surface Area: 72.1